Cas no 1260666-19-0 (4-bromo-1-tert-butyl-1H-1,2,3-triazole)
4-bromo-1-tert-butyl-1H-1,2,3-triazole Chemical and Physical Properties
Names and Identifiers
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- 4-bromo-1-tert-butyl-1H-1,2,3-triazole
- 4-Bromo-1-(tert-butyl)-1,2-3-triazine
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- Inchi: 1S/C6H10BrN3/c1-6(2,3)10-4-5(7)8-9-10/h4H,1-3H3
- InChI Key: QRFWUDDDVIYMEQ-UHFFFAOYSA-N
- SMILES: N1(C(C)(C)C)C=C(Br)N=N1
4-bromo-1-tert-butyl-1H-1,2,3-triazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00970600-1g |
4-Bromo-1-tert-butyl-1H-1,2,3-triazole |
1260666-19-0 | 95% | 1g |
¥2639.0 | 2023-04-04 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00970600-5g |
4-Bromo-1-tert-butyl-1H-1,2,3-triazole |
1260666-19-0 | 95% | 5g |
¥7644.0 | 2023-04-04 | |
| Enamine | EN300-1167149-0.05g |
4-bromo-1-tert-butyl-1H-1,2,3-triazole |
1260666-19-0 | 95% | 0.05g |
$101.0 | 2023-06-08 | |
| Enamine | EN300-1167149-0.1g |
4-bromo-1-tert-butyl-1H-1,2,3-triazole |
1260666-19-0 | 95% | 0.1g |
$152.0 | 2023-06-08 | |
| Enamine | EN300-1167149-0.25g |
4-bromo-1-tert-butyl-1H-1,2,3-triazole |
1260666-19-0 | 95% | 0.25g |
$216.0 | 2023-06-08 | |
| Enamine | EN300-1167149-0.5g |
4-bromo-1-tert-butyl-1H-1,2,3-triazole |
1260666-19-0 | 95% | 0.5g |
$407.0 | 2023-06-08 | |
| Enamine | EN300-1167149-1.0g |
4-bromo-1-tert-butyl-1H-1,2,3-triazole |
1260666-19-0 | 95% | 1g |
$528.0 | 2023-06-08 | |
| Enamine | EN300-1167149-2.5g |
4-bromo-1-tert-butyl-1H-1,2,3-triazole |
1260666-19-0 | 95% | 2.5g |
$1034.0 | 2023-06-08 | |
| Enamine | EN300-1167149-5.0g |
4-bromo-1-tert-butyl-1H-1,2,3-triazole |
1260666-19-0 | 95% | 5g |
$1530.0 | 2023-06-08 | |
| Enamine | EN300-1167149-10.0g |
4-bromo-1-tert-butyl-1H-1,2,3-triazole |
1260666-19-0 | 95% | 10g |
$2269.0 | 2023-06-08 |
4-bromo-1-tert-butyl-1H-1,2,3-triazole Related Literature
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
Additional information on 4-bromo-1-tert-butyl-1H-1,2,3-triazole
4-Bromo-1-Tert-Butyl-1H-1,2,3-Triazole: A Comprehensive Overview
4-Bromo-1-Tert-Butyl-1H-1,2,3-Triazole, also known by its CAS number 1260666-19-0, is a heterocyclic compound with significant applications in various fields of chemistry. This compound belongs to the class of triazoles, which are widely studied due to their unique chemical properties and versatility in synthetic chemistry. The structure of 4-bromo-1-tert-butyl-substituted triazole makes it an interesting subject for both academic research and industrial applications.
The molecular structure of this compound consists of a triazole ring system with a bromine atom at the 4-position and a bulky tert-butyl group at the 1-position. This combination of substituents imparts unique electronic and steric properties to the molecule. Recent studies have highlighted the importance of such substituted triazoles in drug design and materials science. For instance, researchers have explored the use of brominated triazoles as potential candidates for developing new pharmaceutical agents targeting specific biological pathways.
In terms of synthesis, 4-bromo-1-t-butyl-triazole can be prepared via various methods, including copper-catalyzed azide alkyne cycloaddition (CuAAC) reactions and other click chemistry approaches. These methods are highly efficient and allow for precise control over the substitution pattern on the triazole ring. The presence of the bromine atom in this compound makes it particularly useful in cross-coupling reactions, where it can act as an electrophilic partner for forming new carbon-heteroatom bonds.
The chemical stability of CAS 1260666-19-0 has been extensively studied under different conditions. Research indicates that this compound exhibits good thermal stability and is resistant to hydrolysis under mild conditions. However, under strongly acidic or basic environments, it may undergo transformations that could lead to the formation of other heterocyclic compounds. These findings are crucial for its application in industrial processes where stability is a key factor.
One of the most promising applications of 4-bromo-t-butyl-triazole lies in its use as a building block for constructing complex molecules. Its ability to participate in multiple types of reactions makes it a valuable intermediate in organic synthesis. For example, recent studies have demonstrated its utility in synthesizing bioactive compounds with potential anti-inflammatory and anticancer properties.
In addition to its role in organic synthesis, this compound has also found applications in materials science. The incorporation of brominated triazoles into polymer matrices has been shown to enhance certain physical properties such as thermal stability and mechanical strength. This opens up possibilities for its use in advanced materials for aerospace and electronics industries.
The environmental impact of CAS 1260666-19-0 is another area that has garnered attention from researchers. Studies on its biodegradation and toxicity profiles are essential for ensuring its safe handling and disposal. Preliminary results suggest that this compound undergoes slow degradation under natural conditions, highlighting the need for proper waste management practices.
In conclusion, 4-bromo-t-butyl-triazole, with its unique chemical structure and diverse applications, continues to be a subject of intense research interest. Its role as a versatile building block in organic synthesis and its potential contributions to materials science make it an important compound in modern chemistry. As ongoing studies uncover new insights into its properties and applications, this compound is poised to play an even more significant role in both academic research and industrial processes.
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